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For Researchers, Scientists, and Drug Development Professionals

Boscalid, a carboxamide fungicide, is a cornerstone in many disease management programs

due to its efficacy as a succinate dehydrogenase inhibitor (SDHI). This guide provides an

objective comparison of boscalid's performance in tank mixtures with other key fungicide

classes, supported by experimental data. We delve into the synergistic and additive effects of

these combinations, offering insights into optimizing disease control strategies and managing

fungicide resistance.

Performance of Boscalid Tank Mixtures: A
Quantitative Analysis
Tank-mixing boscalid with fungicides from different Fungicide Resistance Action Committee

(FRAC) groups is a common practice to broaden the spectrum of activity and mitigate the

development of resistance.[1][2] Below, we summarize the performance of boscalid in

combination with a Quinone outside Inhibitor (QoI) and a multi-site fungicide.

Boscalid + Pyraclostrobin (SDHI + QoI)
The combination of boscalid (FRAC Group 7) and pyraclostrobin (FRAC Group 11) has

demonstrated enhanced efficacy against a range of fungal pathogens, particularly Botrytis

cinerea (gray mold) in grapes and Sclerotinia homoeocarpa (dollar spot) in turfgrass.[3][4] This

is attributed to their distinct modes of action targeting different points in the fungal mitochondrial

respiratory chain.[3][5]
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Table 1: Efficacy of Boscalid and Pyraclostrobin Tank Mix on Gray Mold in Grapes

Treatment
Application
Rate
(product/ha)

Disease
Incidence (%)

Disease
Severity (%)

Reference

Untreated

Control
- 70.0 - [3]

Boscalid +

Pyraclostrobin
1.0 L <10.0

Significantly

Reduced
[3]

Dimoxystrobin +

Boscalid
1.0 L >10.0 Less Effective [3]

Data from a study evaluating control of gray mold (Botrytis cinerea) in grapevines. Disease

incidence and severity were assessed at harvest.

Boscalid + Azoxystrobin (SDHI + QoI)
Similar to pyraclostrobin, azoxystrobin is a QoI fungicide (FRAC Group 11) that, when tank-

mixed with boscalid, provides robust control of various turfgrass diseases. This combination

leverages two different modes of action to enhance disease control and manage resistance.[2]

Boscalid + Chlorothalonil (SDHI + Multi-site)
Chlorothalonil (FRAC Group M5) is a multi-site contact fungicide. Tank-mixing it with the

systemic activity of boscalid provides a comprehensive defense mechanism. The contact

action of chlorothalonil complements boscalid's internal plant protection, leading to improved

coverage and performance, especially under high disease pressure.[2][6]

Table 2: Curative Control of Dollar Spot with Boscalid-Containing Tank Mixtures in Turfgrass
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Treatment

Mean Number of
Dollar Spot
Infection Centers
(August 6th)

Turfgrass Quality
(1-9 scale, August
6th)

Reference

Non-treated control >100 <6.0 [7]

Boscalid-containing

treatments
Significantly Lower Highest Quality [7]

Chipco 26GT +

Daconil Ultrex

(Iprodione +

Chlorothalonil)

Higher than Boscalid

treatments

Lower than Boscalid

treatments
[7]

Data from a curative study on dollar spot (Sclerotinia homoeocarpa) in turfgrass. The number

of infection centers and turfgrass quality were assessed after two fungicide applications.

Experimental Protocols
Gray Mold Control in Grapevines
A typical experimental design to evaluate fungicide efficacy against Botrytis cinerea in

grapevines involves a randomized complete block design with multiple replicates per treatment.

[8]

Key Methodological Steps:

Treatment Application: Fungicides are applied at specified rates and timings, often

corresponding to critical phenological stages of the grapevines, such as before bunch

closure and between veraison and pre-harvest.[8] Applications are typically made using a

motorized knapsack sprayer to ensure thorough coverage.[8]

Disease Assessment: At harvest, disease incidence (percentage of grapes with symptoms)

and severity (percentage of berries attacked in each bunch) are evaluated.[8]

Pathogen Identification: To confirm the causal agent, samples of infected bunches are

collected and the pathogen is identified through plating on a suitable medium like Potato
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Dextrose Agar (PDA).[8]

Data Analysis: The collected data on disease incidence and severity are subjected to

statistical analysis, such as Analysis of Variance (ANOVA), to determine significant

differences between treatments.[8]

Dollar Spot Control in Turfgrass
Field trials for dollar spot control in turfgrass are often conducted on research greens with

established turf.

Key Methodological Steps:

Plot Design: The experimental area is divided into plots, typically arranged in a randomized

complete block design with multiple replications.[7]

Fungicide Application: Fungicides are applied at labeled rates using a CO2-pressurized

sprayer with appropriate nozzles to ensure uniform application.[7] Applications can be

preventative or curative, with specified intervals between treatments.[7]

Disease Evaluation: Disease severity is assessed by visually counting the number of dollar

spot infection centers per plot. Turfgrass quality is also rated on a standardized scale (e.g.,

1-9, where 9 is excellent).[7]

Statistical Analysis: Data on disease intensity and turfgrass quality are analyzed using

statistical methods like ANOVA, with means separated by a suitable test (e.g., Waller-

Duncan test) to identify significant treatment effects.[7]

Fungal Respiration and Fungicide Modes of Action
Boscalid and QoI fungicides both target the mitochondrial respiratory chain in fungi, but at

different complexes, leading to a disruption of energy production.
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Caption: Inhibition of the fungal mitochondrial respiratory chain by SDHI and QoI fungicides.

The diagram above illustrates how Succinate Dehydrogenase Inhibitor (SDHI) fungicides like

boscalid and Quinone outside Inhibitor (QoI) fungicides such as pyraclostrobin and

azoxystrobin disrupt the electron transport chain at different points. Boscalid blocks Complex II

(Succinate Dehydrogenase), while QoI fungicides inhibit Complex III (Cytochrome bc1).[3][5]

This dual action is the basis for the synergistic or additive effects observed in tank mixtures,

leading to more effective and robust disease control.

Experimental Workflow for Fungicide Efficacy
Testing
The following diagram outlines a typical workflow for conducting a fungicide efficacy trial, from

experimental design to data analysis.
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Caption: A generalized workflow for conducting fungicide efficacy field trials.
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This systematic approach ensures that the data collected is reliable and that the conclusions

drawn about the performance of different fungicide treatments are statistically sound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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